3-[2-(3,4-difluorophenyl)ethyl]-1-[(1-propyl-1H-pyrazol-5-yl)carbonyl]piperidine

• IUPAC Name: [3-[2-(3,4-difluorophenyl)ethyl]piperidin-1-yl]-(2-propylpyrazol-3-yl)methanone
• InChI: InChI=1S/C20H25F2N3O/c1-2-11-25-19(9-10-23-25)20(26)24-12-3-4-16(14-24)6-5-15-7-8-17(21)18(22)13-15/h7-10,13,16H,2-6,11-12,14H2,1H3
• InChI Key: OEGHKHFMRPSFMF-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=CC=N1)C(=O)N2CCCC(C2)CCC3=CC(=C(C=C3)F)F
• Molecular Formula: C20H25F2N3O
• Molecular Weight: 361.4 g/mol

Description

The compound contains several functional groups, including a piperidine ring, a pyrazole ring, and a difluorophenyl group. The piperidine ring is a common feature in many pharmaceutical drugs due to its ability to mimic the structure of many biological molecules. The pyrazole ring is a heterocyclic aromatic organic compound, which also appears in various pharmaceuticals. The difluorophenyl group is an aromatic ring with two fluorine substitutions, which can influence the compound’s reactivity and binding affinity in biological systems.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the piperidine ring. The exact structure would depend on the specific locations of the pyrazole and difluorophenyl groups on the piperidine ring.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds containing these functional groups can undergo a variety of reactions. For example, the piperidine ring can participate in reactions such as hydrogenation, acylation, and N-alkylation.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar pyrazole and difluorophenyl groups could increase the compound’s solubility in polar solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Compounds with similar structures are often involved in interactions with enzymes or receptors in the body.

Safety and Hazards

The safety and hazards of this compound would depend on its specific biological activity. As with any compound, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment.